Cas no 1332531-10-8 ((4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride)

• Product Name: (4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride
• CAS No: 1332531-10-8
• MF: C₁₉H₂₉ClN₂O₂
• MW: 352.898764371872
• CID: 4695135
• Update Time: 2025-07-14

(4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-[4-(piperidin-3-ylmethoxy)benzoyl]piperidine hydrochloride
• 4-Methyl-1-[4-(piperidin-3-ylmethoxy)benzoyl]-piperidine hydrochloride
• (4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride

• Inchi： 1S/C19H28N2O2.ClH/c1-15-8-11-21(12-9-15)19(22)17-4-6-18(7-5-17)23-14-16-3-2-10-20-13-16;/h4-7,15-16,20H,2-3,8-14H2,1H3;1H
• InChI Key： WESCNRAURQUAJL-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)C(N1CCC(C)CC1)=O)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 372
• Topological Polar Surface Area: 41.6

Additional information on (4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride

Introduction to (4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride and its Applications in Modern Medicinal Chemistry

(4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride, with the CAS number 1332531-10-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that incorporate piperidine moieties, which are known for their versatility in drug design. The presence of a hydrochloride salt form enhances its solubility, making it more suitable for various pharmacological studies.

The molecular structure of (4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride features a ketone group flanked by two piperidine rings, one of which is substituted with a methoxy group. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The piperidine ring is a common pharmacophore in many drugs, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing new compounds with enhanced binding affinity and selectivity. The combination of the piperidine and phenyl rings in (4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride makes it a promising candidate for further investigation. Studies have shown that such molecules can exhibit potent activity against various biological targets, including kinases and other enzymes involved in signal transduction pathways.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems. The structural features of (4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride, particularly the methoxy-substituted piperidine ring, suggest that it may interact with receptors involved in cognitive function and mood regulation. This has opened up new avenues for research into potential treatments for conditions such as Alzheimer's disease and depression.

Another area where this compound shows promise is in the development of anti-cancer agents. Cancer cells often overexpress certain kinases that play a crucial role in their proliferation and survival. The ability of (4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride to bind to these kinases with high affinity makes it a valuable scaffold for designing novel inhibitors. Preclinical studies have demonstrated that derivatives of this compound can effectively inhibit the activity of target kinases, leading to reduced tumor growth and increased apoptosis.

The synthesis of (4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has significantly improved the efficiency of these processes. These methods not only enhance the overall yield but also minimize the formation of by-products, making the synthesis more sustainable.

In conclusion, (4-Methylpiperidin-1-yl)(4-(piperidin-3-ylmethoxy)phenyl)methanone hydrochloride represents a significant advancement in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for further research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.